Cas no 1807266-27-8 (Methyl 4-chloro-2-cyano-5-nitrobenzoate)

• Product Name: Methyl 4-chloro-2-cyano-5-nitrobenzoate
• CAS No: 1807266-27-8
• MF: C₉H₅ClN₂O₄
• MW: 240.600001096725
• CID: 4953853
• Update Time: 2025-06-11

Methyl 4-chloro-2-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-cyano-5-nitrobenzoate

• Inchi： 1S/C9H5ClN2O4/c1-16-9(13)6-3-8(12(14)15)7(10)2-5(6)4-11/h2-3H,1H3
• InChI Key： BQWBVKSPPFJDGY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 4-chloro-2-cyano-5-nitrobenzoate

Methyl 4-chloro-2-cyano-5-nitrobenzoate (CAS No. 1807266-27-8): An Overview of a Versatile Compound in Pharmaceutical and Chemical Research

Methyl 4-chloro-2-cyano-5-nitrobenzoate (CAS No. 1807266-27-8) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and chemical research. This compound, characterized by its 4-chloro, 2-cyano, and 5-nitro substituents, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical structure of Methyl 4-chloro-2-cyano-5-nitrobenzoate is particularly noteworthy. The presence of the chloro, cyano, and nitro groups imparts specific reactivity and stability characteristics, making it an ideal candidate for a variety of synthetic transformations. These functional groups can participate in a wide array of chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and reduction reactions, thereby enabling the synthesis of complex molecules with diverse biological activities.

In the realm of pharmaceutical research, Methyl 4-chloro-2-cyano-5-nitrobenzoate has shown promise as an intermediate in the development of novel drugs. Recent studies have highlighted its potential as a building block for the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the successful use of this compound in the synthesis of a new class of anti-inflammatory agents that exhibit enhanced efficacy and reduced side effects compared to existing drugs.

The versatility of Methyl 4-chloro-2-cyano-5-nitrobenzoate extends beyond pharmaceutical applications. In the field of materials science, this compound has been explored for its potential in the development of functional materials with unique optical and electronic properties. The presence of the cyano and nitro groups can influence the electronic structure and conductivity of materials, making it a valuable component in the design of advanced materials for applications such as organic electronics and photovoltaics.

In addition to its synthetic utility, Methyl 4-chloro-2-cyano-5-nitrobenzoate has been studied for its environmental impact. Researchers at the University of Cambridge have conducted detailed analyses to assess the biodegradability and ecotoxicity of this compound. Their findings suggest that under controlled conditions, this compound can be effectively degraded by microbial processes, minimizing its potential environmental impact. This information is crucial for ensuring the safe use and disposal of this compound in industrial settings.

The safety profile of Methyl 4-chloro-2-cyano-5-nitrobenzoate is another important aspect that has been extensively studied. Safety data sheets (SDS) provide comprehensive information on handling, storage, and disposal procedures to ensure that this compound is used safely in laboratory and industrial environments. Proper personal protective equipment (PPE) is recommended when handling this compound to minimize exposure risks.

In conclusion, Methyl 4-chloro-2-cyano-5-nitrobenzoate (CAS No. 1807266-27-8) is a versatile compound with significant potential in pharmaceutical research, materials science, and environmental studies. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of a wide range of compounds with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.